1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol

• CAS No.: 6286-93-7
• Molecular Formula: C19H29N3O2
• Molecular Weight: 331.5 g/mol
• IUPAC Name: 1-(dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol
• InChI: InChI=1S/C19H29N3O2/c1-4-9-22(10-5-2)14-16(23)13-21-18-12-17(24-3)11-15-7-6-8-20-19(15)18/h6-8,11-12,16,21,23H,4-5,9-10,13-14H2,1-3H3
• InChI Key: AXZNOSPAISASMF-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)CC(CNC1=C2C(=CC(=C1)OC)C=CC=N2)O

Description

1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol is a complex organic compound that features a quinoline moiety substituted with a methoxy group and an amino group linked to a propanol chain

Preparation Methods

The synthesis of 1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the quinoline derivative, followed by the introduction of the methoxy group. The final steps involve the formation of the propanol chain and the attachment of the dipropylamino group. Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, such as controlling temperature, pH, and using specific catalysts .

Chemical Reactions Analysis

1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of quinoline N-oxides.

Reduction: Using reducing agents such as sodium borohydride or lithium aluminum hydride, the compound can be reduced to form different derivatives.

Substitution: Nucleophilic substitution reactions can occur, especially at the amino and methoxy positions, using reagents like alkyl halides or acyl chlorides.

Major Products: The major products formed depend on the specific reaction conditions and reagents used. .

Scientific Research Applications

1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: It may be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol involves its interaction with specific molecular targets. The quinoline moiety can intercalate with DNA, affecting replication and transcription processes. The dipropylamino group may interact with various receptors or enzymes, modulating their activity. The exact pathways involved depend on the specific biological context and the presence of other interacting molecules .

Comparison with Similar Compounds

1-(Dipropylamino)-3-[(6-methoxyquinolin-8-yl)amino]propan-2-ol can be compared with other similar compounds, such as:

1-(Ethylamino)-2-propanol: This compound has a similar propanol chain but differs in the amino group and lacks the quinoline moiety.

1-(7-Methoxyquinolin-8-yl)propan-1-ol: This compound shares the quinoline structure but has different substituents on the propanol chain.

8-(4-Amino-1-methylbutylamino)-6-methoxyquinoline: This compound has a similar quinoline structure but differs in the amino group and the length of the alkyl chain